Cas no 354-54-1 (2-Bromo-1-chloro-1-iodotrifluoroethane)

• Product Name: 2-Bromo-1-chloro-1-iodotrifluoroethane
• CAS No: 354-54-1
• MF: C₂BrClF₃I
• MW: 323.278081893921
• CID: 1470533
• PubChem ID: 14365086
• Update Time: 2025-08-05

2-Bromo-1-chloro-1-iodotrifluoroethane Chemical and Physical Properties

Names and Identifiers

• Ethane, 1-bromo-2-chloro-1,1,2-trifluoro-2-iodo-
• 2-Bromo-1-iodo-1-chlorotrifluoroethane
• DTXSID001253923
• 1-BROMO-2-CHLORO-1,1,2-TRIFLUORO-2-IODOETHANE
• RAVFYHBLDJHLGL-UHFFFAOYSA-N
• AKOS007930031
• NVK5MKA4E5
• 354-54-1
• 2-Bromo-1-chloro-1-iodotrifluoroethane
• SCHEMBL3686012
• MFCD18641838

• Inchi： 1S/C2BrClF3I/c3-1(5,6)2(4,7)8
• InChI Key： RAVFYHBLDJHLGL-UHFFFAOYSA-N
• SMILES： IC(C(F)(F)Br)(F)Cl

Computed Properties

• Exact Mass: 321.7864
• Monoisotopic Mass: 321.78687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 99.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 2-Bromo-1-chloro-1-iodotrifluoroethane

Chemical Profile: 2-Bromo-1-chloro-1-iodotrifluoroethane (CAS No. 354-54-1)

2-Bromo-1-chloro-1-iodotrifluoroethane, also known by its CAS registry number 354-54-1, is a halogenated organic compound with the molecular formula C₂H₂BrClF₃I. This compound is a derivative of trifluoroethane, where the hydrogen atoms are replaced by bromine, chlorine, and iodine atoms. The presence of multiple halogens in its structure makes it a highly reactive and versatile compound, finding applications in various fields such as materials science, pharmaceuticals, and advanced chemical synthesis.

The synthesis of 2-Bromo-1-chloro-1-iodotrifluoroethane involves a multi-step process that typically begins with the halogenation of trifluoroethane. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions required for introducing bromine, chlorine, and iodine atoms onto the trifluoroethane backbone. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthesis routes.

In terms of physical properties, 2-Bromo-1-chloro-1-iodotrifluoroethane is a colorless liquid with a high boiling point due to the strong intermolecular forces arising from its highly electronegative fluorine atoms. Its melting point is relatively low, making it suitable for use in various industrial applications where thermal stability is not a primary concern. The compound exhibits moderate solubility in organic solvents and limited solubility in water, which is advantageous for its use in solvent-based reactions.

The chemical reactivity of CAS No. 354-54-1 is primarily driven by the presence of multiple halogens. Bromine and iodine are particularly reactive, making this compound an excellent substrate for nucleophilic substitution reactions. Recent studies have highlighted its utility in the synthesis of biologically active molecules, where it serves as an intermediate in the formation of complex organic structures. For example, researchers have employed this compound in the development of novel antibiotics and anticancer agents due to its ability to participate in both electrophilic and nucleophilic transformations.

In addition to its role in pharmaceutical synthesis, 2-Bromo-1-chloro-1-iodotrifluoroethane has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to its use in creating materials with enhanced mechanical properties and thermal stability. Furthermore, recent breakthroughs in nanotechnology have explored the use of this compound as a precursor for synthesizing nanoparticles with unique electronic properties.

The environmental impact of CAS No. 354-54-1 has been a subject of recent research interest. While it is not classified as a hazardous substance under current regulations, its persistence in certain environmental matrices necessitates careful handling and disposal practices. Studies have shown that under aerobic conditions, this compound undergoes biodegradation at a moderate rate, though further research is required to fully understand its long-term environmental fate.

In conclusion, 2-Bromo-1-chloro-1-IodoTrifluoroEthane (CAS No. 354–54–1) stands out as a versatile and reactive compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As scientific advancements continue to unfold, this compound is expected to play an even more significant role in driving innovation across various fields.